Cas no 1807285-38-6 (Ethyl 2-cyano-4-iodo-3-nitrobenzoate)

• Product Name: Ethyl 2-cyano-4-iodo-3-nitrobenzoate
• CAS No: 1807285-38-6
• MF: C₁₀H₇IN₂O₄
• MW: 346.078054666519
• CID: 4959018
• Update Time: 2025-05-19

Ethyl 2-cyano-4-iodo-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-iodo-3-nitrobenzoate

• Inchi： 1S/C10H7IN2O4/c1-2-17-10(14)6-3-4-8(11)9(13(15)16)7(6)5-12/h3-4H,2H2,1H3
• InChI Key： AAPUEBXFWCZEIZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=C(C#N)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-4-iodo-3-nitrobenzoate

Recent Advances in the Study of Ethyl 2-cyano-4-iodo-3-nitrobenzoate (CAS: 1807285-38-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-4-iodo-3-nitrobenzoate (CAS: 1807285-38-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and cyano functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the iodine moiety further enhances its utility in cross-coupling reactions, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 2-cyano-4-iodo-3-nitrobenzoate in the synthesis of novel tyrosine kinase inhibitors. Researchers utilized this compound as a key intermediate to develop a series of small molecules targeting aberrant kinase activity in cancer cells. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific kinase isoforms, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for designing next-generation anticancer therapeutics.

In addition to its applications in oncology, Ethyl 2-cyano-4-iodo-3-nitrobenzoate has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported the synthesis of a library of nitroaromatic compounds derived from this intermediate, which were screened against a panel of multidrug-resistant bacterial strains. Several derivatives showed promising activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for developing new antibiotics.

From a synthetic chemistry perspective, the iodine atom in Ethyl 2-cyano-4-iodo-3-nitrobenzoate facilitates various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. A 2022 publication in Organic Letters detailed an efficient protocol for the functionalization of this compound using these methodologies, enabling the rapid diversification of its structure. This approach has been instrumental in generating a wide array of derivatives for structure-activity relationship (SAR) studies, further expanding its utility in drug discovery programs.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 2-cyano-4-iodo-3-nitrobenzoate. Recent advancements in flow chemistry, as reported in a 2023 ACS Sustainable Chemistry & Engineering article, have addressed some of these issues by optimizing reaction conditions to improve yield and reduce waste. These developments are expected to facilitate broader adoption of this compound in industrial-scale pharmaceutical manufacturing.

In conclusion, Ethyl 2-cyano-4-iodo-3-nitrobenzoate (CAS: 1807285-38-6) represents a multifaceted tool in modern chemical biology and drug discovery. Its unique structural features enable diverse applications, from kinase inhibitor development to antimicrobial agent design. Ongoing research continues to uncover new opportunities for this compound, solidifying its position as a valuable asset in the pharmaceutical researcher's toolkit. Future studies will likely focus on further optimizing its synthetic accessibility and exploring its potential in emerging therapeutic areas.